Cas no 2680825-62-9 (4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid)

4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid is a halogenated benzoic acid derivative featuring a trifluoroacetamido substituent, which enhances its reactivity and utility in synthetic chemistry. The presence of multiple halogens (bromo, chloro, fluoro) and the electron-withdrawing trifluoroacetamido group makes it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials. Its structural complexity allows for selective functionalization, enabling precise modifications in target molecules. The compound’s high purity and stability under controlled conditions ensure consistent performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This makes it particularly useful in medicinal chemistry for the development of bioactive compounds with tailored properties.

4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid structure

2680825-62-9 structure

Product Name:4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid

CAS No:2680825-62-9

MF:C₉H₃BrClF₄NO₃

MW:364.475634813309

CID:5625537

PubChem ID:165932694

Update Time:2025-10-31

4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 2680825-62-9
- EN300-28300331
- 4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid
- 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid
- Inchi： 1S/C9H3BrClF4NO3/c10-4-3(12)1-2(7(17)18)5(11)6(4)16-8(19)9(13,14)15/h1H,(H,16,19)(H,17,18)
- InChI Key： HBZODGWYSCBURP-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(=O)O)C(=C1NC(C(F)(F)F)=O)Cl)F

Computed Properties

Exact Mass: 362.89210g/mol
Monoisotopic Mass: 362.89210g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 381
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 66.4Å²

4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-28300331-1g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9		1g	$728.0	2023-09-07
Enamine	EN300-28300331-5g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9		5g	$2110.0	2023-09-07
Enamine	EN300-28300331-10g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9		10g	$3131.0	2023-09-07
Enamine	EN300-28300331-0.05g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9	95.0%	0.05g	$612.0	2025-03-19
Enamine	EN300-28300331-0.1g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9	95.0%	0.1g	$640.0	2025-03-19
Enamine	EN300-28300331-0.25g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9	95.0%	0.25g	$670.0	2025-03-19
Enamine	EN300-28300331-0.5g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9	95.0%	0.5g	$699.0	2025-03-19
Enamine	EN300-28300331-1.0g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9	95.0%	1.0g	$728.0	2025-03-19
Enamine	EN300-28300331-2.5g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9	95.0%	2.5g	$1428.0	2025-03-19
Enamine	EN300-28300331-5.0g	4-bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid	2680825-62-9	95.0%	5.0g	$2110.0	2025-03-19

4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid Related Literature

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Additional information on 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid

Comprehensive Overview of 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680825-62-9)

The compound 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid (CAS No. 2680825-62-9) is a highly specialized fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, chloro, and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and crop protection agents.

In recent years, the demand for halogenated aromatic compounds like 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid has surged, driven by advancements in drug discovery and precision agriculture. The compound's CAS No. 2680825-62-9 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry and material science. Its trifluoroacetamido group enhances metabolic stability, a critical factor in designing long-acting pharmaceuticals.

The synthesis of 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid involves multi-step organic reactions, including halogenation and amidation. Its molecular weight and solubility profile are often discussed in forums focused on chemical synthesis optimization. Environmental scientists also explore its degradation pathways to ensure sustainable chemical practices, aligning with global trends like green chemistry.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 2680825-62-9. The compound’s crystalline structure and thermal stability data are vital for industrial scale-up. Notably, its bioisosteric properties (replacing hydrogen with fluorine) are leveraged in drug design to improve target binding and reduce side effects.

Emerging studies highlight the role of 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid in cancer research, particularly as a precursor for kinase inhibitors. Its electrophilic sites enable selective modifications, making it adaptable for combinatorial chemistry. Patent filings related to this compound often cite its utility in personalized medicine applications.

From an industrial perspective, suppliers of CAS No. 2680825-62-9 emphasize high-purity grades (>98%) for research use. Storage recommendations typically include anhydrous conditions to preserve reactivity. The compound’s safety data sheet (SDS) provides guidelines for handling, though it is not classified under hazardous categories.

Future directions for 4-Bromo-2-chloro-5-fluoro-3-(2,2,2-trifluoroacetamido)benzoic acid may involve nanocarrier formulations or bioconjugation techniques, addressing challenges like drug delivery efficiency. Collaborative efforts between academia and industry continue to expand its applications, reinforcing its status as a versatile chemical building block.